Cas no 70654-71-6 (4-Bromo-2,6-dimethoxyphenol)

• Product Name: 4-Bromo-2,6-dimethoxyphenol
• CAS No: 70654-71-6
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 1080311
• Update Time: 2025-05-20

4-Bromo-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,6-dimethoxy-phenol
• 4-bromo-2,6-dimethoxyphenol
• 4-Bromo-2,6-dimethoxyphenol

• Inchi： 1S/C8H9BrO3/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4,10H,1-2H3
• InChI Key： VKXCKVRDDDEQOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Bromo-2,6-dimethoxyphenol

Comprehensive Overview of 4-Bromo-2,6-dimethoxyphenol (CAS No. 70654-71-6): Properties, Applications, and Industry Insights

4-Bromo-2,6-dimethoxyphenol (CAS No. 70654-71-6) is a brominated aromatic compound with significant relevance in organic synthesis and specialty chemical applications. This phenolic derivative features a bromine atom at the 4-position and methoxy groups at the 2- and 6-positions, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₈H₉BrO₃, and unique structural properties have garnered attention in research circles, particularly for its role in cross-coupling reactions and biocatalysis.

In recent years, the demand for halogenated phenols like 4-Bromo-2,6-dimethoxyphenol has surged due to their utility in green chemistry initiatives. Researchers are exploring its potential in sustainable synthesis methods, such as photoredox catalysis and enzymatic transformations, aligning with global trends toward eco-friendly production. The compound’s electron-rich aromatic ring also makes it a candidate for designing OLED materials and conductive polymers, addressing growing interest in renewable energy technologies.

From an analytical perspective, 70654-71-6 exhibits distinct spectroscopic signatures. Its NMR spectra show characteristic peaks for the bromine-substituted benzene ring (δ 7.2–7.5 ppm) and methoxy protons (δ 3.8–4.0 ppm), while mass spectrometry typically reveals a molecular ion peak at m/z 232/234 (1:1 ratio due to Br isotopes). These features facilitate its identification in complex mixtures, a topic frequently searched in academic databases like SciFinder and Reaxys.

Industrial applications of 4-Bromo-2,6-dimethoxyphenol often focus on its role as a building block for bioactive molecules. For instance, it serves as a precursor in synthesizing antioxidant additives for polymers and flavoring agents in the food industry. Notably, its derivatives are investigated for antimicrobial properties, resonating with current public health concerns about antibiotic resistance—a hot topic in both scientific literature and mainstream media.

Handling and storage recommendations for this compound emphasize stability under inert atmospheres and protection from light, as its bromine moiety may undergo photodegradation. Safety data sheets (SDS) highlight standard laboratory precautions, though it is not classified under hazardous categories that require stringent regulatory controls. This balance of reactivity and manageability contributes to its popularity in high-throughput screening and combinatorial chemistry workflows.

Market trends indicate steady growth for brominated phenolic compounds, driven by sectors like electronics (e.g., printed circuit board substrates) and biodegradable materials. Suppliers often list 70654-71-6 with purity grades ≥98%, catering to both R&D and scale-up needs. Pricing dynamics reflect bromine availability, a factor monitored by industries reliant on halogen chemistry.

Future directions for 4-Bromo-2,6-dimethoxyphenol research may explore its integration into metal-organic frameworks (MOFs) or covalent organic polymers (COPs), areas gaining traction in materials science. As synthetic methodologies evolve—especially flow chemistry and microwave-assisted reactions—this compound’s utility is poised to expand, answering frequent queries about "innovative uses of bromophenols" in patent filings and grant proposals.